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Get Quote

Executive Summary
In modern drug discovery and agrochemical development, halogenated heterocycles serve as

indispensable building blocks for complex molecular architectures. 3-Iodo-6-methoxy-2-
methylpyridine (CAS: 1092978-55-6) is a highly functionalized pyridine derivative frequently

utilized in transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura

coupling.

For researchers and formulation scientists, understanding the solubility profile of this compound

is critical. Poor solubility can lead to assay artifacts, incomplete reactions, and inaccurate

biological readouts. This whitepaper provides an in-depth, mechanistically grounded analysis of

the solubility characteristics of 3-iodo-6-methoxy-2-methylpyridine, alongside self-validating

experimental protocols for thermodynamic solubility determination.
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To predict and manipulate the solubility of 3-iodo-6-methoxy-2-methylpyridine, we must first

deconstruct its structural features. The compound's physicochemical behavior is an emergent

property of its three distinct substituents acting on the central pyridine core[1].

Quantitative Properties Overview
Data synthesized from foundational chemical databases[1][2].

Property Value
Causality / Impact on
Solubility

CAS Number 1092978-55-6
Unique identifier for structural

verification.

Molecular Formula C7H8INO
High halogen-to-carbon ratio

dictates lipophilicity.

Molecular Weight 249.05 g/mol
Moderate size; within Lipinski's

Rule of 5 parameters[3].

Physical State Liquid / Low-melting solid

Lower crystal lattice energy

generally favors organic

solvation[2].

Predicted logP ~2.5 - 3.0

Drives partitioning into non-

polar organic phases over

aqueous media.

Mechanistic Structural Effects
The solubility of this molecule is governed by the competing electronic and steric effects of its

functional groups:

C3 Iodo Group: The heavy, highly polarizable iodine atom drastically increases the molecular

volume and lipophilicity (logP). According to Lipinski's foundational framework, such

increases in lipophilicity inversely correlate with aqueous thermodynamic solubility[3].

C6 Methoxy Group: While acting as a weak hydrogen bond acceptor (which theoretically

aids aqueous solubility), its electron-donating resonance into the pyridine ring is
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counterbalanced by the inductive electron-withdrawing effect of the iodine.

C2 Methyl Group: This group provides steric hindrance directly adjacent to the pyridine

nitrogen. This steric bulk restricts the solvation shell around the nitrogen lone pair, slightly

reducing its basicity (pKa) and limiting protonation-driven solubility at physiological pH.

Structural Features

Solubility Outcomes

Iodo Group (C3)
↑ Lipophilicity

High Organic Solubility
(DCM, DMF, DMSO)

Low Aqueous Solubility
(Neutral pH)

Methoxy Group (C6)
H-bond Acceptor

Methyl Group (C2)
Steric Hindrance

Pyridine Core
Weak Base (pKa ~4)

Moderate Acidic Solubility
(pH < 3)

Click to download full resolution via product page

Fig 1. Mechanistic relationship between structural features and solubility outcomes.

Empirical Solubility Profile
Based on the structural analysis, 3-iodo-6-methoxy-2-methylpyridine exhibits a classic

"greasy heterocycle" profile. It is highly soluble in polar aprotic and non-polar organic solvents,

but poorly soluble in neutral aqueous buffers.
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Predicted Solubility Matrix
Solvent Class

Representative
Solvents

Expected Solubility Rationale

Polar Protic Water, PBS (pH 7.4)
Very Low (< 0.1

mg/mL)

High logP and steric

hindrance around the

basic nitrogen prevent

effective hydration[3].

Acidic Aqueous 0.1 N HCl (pH 1.2) Moderate

Protonation of the

pyridine nitrogen

generates a soluble

pyridinium salt,

overcoming the

lipophilicity of the iodo

group.

Polar Aprotic
DMSO, DMF,

Acetonitrile

Freely Soluble (> 50

mg/mL)

Strong dipole-dipole

interactions effectively

solvate the

functionalized ring

without requiring H-

bond donation.

Non-Polar
Dichloromethane

(DCM), Toluene
Freely Soluble

"Like dissolves like";

the highly polarizable

iodine atom interacts

favorably with non-

polar and aromatic

solvents.

Experimental Workflow: Thermodynamic Solubility
Determination
To generate robust, actionable data for biological assays or chemical scale-up, kinetic solubility

(which measures the precipitation rate from a DMSO stock) is insufficient. Thermodynamic

solubility must be determined to understand the true equilibrium state of the solid/liquid

partitioning.
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The following protocol is a self-validating system adapted from OECD Test Guideline 105

(Water Solubility), specifically utilizing the shake-flask method for compounds with expected

solubilities above 10 mg/L.

Shake-Flask Methodology (Step-by-Step)
Preparation of Excess Solute: Add 5-10 mg of 3-iodo-6-methoxy-2-methylpyridine to a 1.5

mL glass HPLC vial. Causality: Glass is required because highly lipophilic halogenated

compounds can adsorb onto the walls of polypropylene tubes, artificially lowering the

measured concentration.

Solvent Addition: Add 1.0 mL of the target solvent (e.g., pH 7.4 phosphate buffer or organic

solvent).

Equilibration (Shaking): Seal the vial and incubate on a thermoshaker at 25°C ± 0.5°C at 800

RPM for 24 to 48 hours. Causality: Extended shaking ensures that the thermodynamic

equilibrium between the undissolved solute and the dissolved solute is fully reached, as

mandated by OECD 105.

Phase Separation (Critical Step): Centrifuge the samples at 10,000 x g for 15 minutes.

Causality: Centrifugation is prioritized over syringe filtration. The lipophilic nature of the iodo-

compound makes it highly prone to non-specific binding to standard PTFE or nylon filter

membranes, which would yield false-negative solubility results.

Supernatant Extraction: Carefully extract 500 µL of the clear supernatant without disturbing

the pellet. Dilute immediately in a compatible mobile phase (e.g., 50:50 Water:Acetonitrile) to

prevent precipitation upon temperature changes.

Quantification: Analyze via HPLC-UV (using a standard curve generated from a DMSO

stock) at an absorption wavelength specific to the conjugated pyridine system (typically 254

nm or 280 nm).
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1. Compound Addition
(Excess 3-iodo-6-methoxy-2-methylpyridine)

2. Solvent Addition
(Aqueous Buffers / Organics)

3. Equilibration
(Shake-flask, 24-48h at 25°C)

4. Phase Separation
(Centrifugation at 10,000g)

5. Supernatant Extraction
(Dilution in Mobile Phase)

6. Quantification
(HPLC-UV/MS Analysis)

Click to download full resolution via product page

Fig 2. Shake-flask thermodynamic solubility workflow adapted from OECD 105.

Application in Cross-Coupling Reactions

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b6228821/docs?utm_src=pdf-body-img#3-iodo-6-methoxy-2-methylpyridine-a-comprehensive-solubility-profile-and-methodological-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6228821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility profile of 3-iodo-6-methoxy-2-methylpyridine directly dictates the design of

synthetic workflows, particularly in Suzuki-Miyaura cross-coupling reactions.

Because the compound is highly soluble in organics but insoluble in water, traditional biphasic

Suzuki conditions (e.g., Toluene/Water with Na2CO3) may suffer from poor mass transfer. The

iodo-pyridine remains trapped in the organic phase, while the inorganic base and potentially

the boronic acid reside in the aqueous phase.

Optimization Strategies:

Co-Solvent Systems: Utilizing a miscible solvent system such as 1,4-Dioxane/Water or

DMF/Water (typically in a 4:1 or 5:1 ratio) ensures that both the lipophilic 3-iodo-6-methoxy-
2-methylpyridine and the hydrophilic coupling partners remain in a single homogeneous

phase, drastically increasing the reaction rate and catalyst turnover.

Phase-Transfer Catalysts (PTCs): If a biphasic system is strictly required, the addition of a

PTC like tetrabutylammonium bromide (TBAB) is necessary to shuttle the

hydroxide/carbonate base into the organic layer where the highly soluble iodo-pyridine

resides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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